Cas no 941985-51-9 (N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide)

N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide structure
941985-51-9 structure
Product Name:N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide
CAS No:941985-51-9
MF:C14H15F2N3O2S
MW:327.349608659744
CID:5947830
PubChem ID:18562114
Update Time:2023-11-23

N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide
    • Benzamide, 2,6-difluoro-N-[[5-[(1-methylpropyl)thio]-1,3,4-oxadiazol-2-yl]methyl]-
    • AKOS024617745
    • 941985-51-9
    • F1885-0617
    • N-[(5-butan-2-ylsulfanyl-1,3,4-oxadiazol-2-yl)methyl]-2,6-difluorobenzamide
    • N-((5-(sec-butylthio)-1,3,4-oxadiazol-2-yl)methyl)-2,6-difluorobenzamide
    • N-{[5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl}-2,6-difluorobenzamide
    • Inchi: 1S/C14H15F2N3O2S/c1-3-8(2)22-14-19-18-11(21-14)7-17-13(20)12-9(15)5-4-6-10(12)16/h4-6,8H,3,7H2,1-2H3,(H,17,20)
    • InChI Key: NNSBDCOLQWKTAJ-UHFFFAOYSA-N
    • SMILES: C(NCC1=NN=C(SC(C)CC)O1)(=O)C1=C(F)C=CC=C1F

Computed Properties

  • Exact Mass: 327.08530423g/mol
  • Monoisotopic Mass: 327.08530423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • pka: 10.53±0.46(Predicted)

N-{5-(butan-2-ylsulfanyl)-1,3,4-oxadiazol-2-ylmethyl}-2,6-difluorobenzamide Pricemore >>

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